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Compound of Interest

Compound Name: GW583340 dihydrochloride

Cat. No.: B1237106 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of

GW583340 dihydrochloride, a tyrosine kinase inhibitor. Adherence to these procedures is

critical for ensuring laboratory safety, maintaining regulatory compliance, and minimizing

environmental impact. All waste containing GW583340 dihydrochloride, including the pure

compound, solutions, and contaminated materials, must be treated as hazardous chemical

waste.

Hazard Profile and Safety Summary
GW583340 dihydrochloride is classified as a hazardous substance. All handling and disposal

operations must be conducted with appropriate personal protective equipment (PPE) and in a

designated, well-ventilated area.
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Hazard Classification Description Precautionary Statements

Skin Corrosion/Irritation Causes skin irritation.[1]

P264: Wash hands thoroughly

after handling.[1] P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.[1] P302+352: IF

ON SKIN: Wash with soap and

water.[1]

Serious Eye Damage/Irritation
Causes serious eye irritation.

[1]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

P305+351+338: IF IN EYES:

Rinse continuously with water

for several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.[1]

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.[1]

P260: Do not breathe

dust/fume/gas/mist/vapours/sp

ray.[1] P304+340: IF

INHALED: Remove victim to

fresh air and keep at rest in a

position comfortable for

breathing.[1]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe segregation, containment, and disposal

of all waste streams contaminated with GW583340 dihydrochloride.

1. Waste Segregation at the Point of Generation:

Immediately segregate all materials that have come into contact with GW583340
dihydrochloride from non-hazardous laboratory waste.

This includes:
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Unused or expired pure compound.

Solutions containing the compound.

Contaminated consumables such as pipette tips, vials, gloves, weighing papers, and

bench paper.

2. Containment of Waste:

Solid Waste:

Place all contaminated solid materials into a designated, robust, and sealable hazardous

waste container.

This container should be clearly labeled as "Hazardous Waste" and must list "GW583340
dihydrochloride" as a constituent.

Liquid Waste:

Collect all aqueous and solvent-based solutions containing GW583340 dihydrochloride
in a dedicated, leak-proof, and shatter-resistant container.

Ensure the container is compatible with the solvents used.

Keep the container securely closed when not in use.

Sharps Waste:

Any needles, syringes, or other sharps contaminated with GW583340 dihydrochloride
must be disposed of in a designated sharps container that is also labeled as hazardous

chemical waste.

3. Labeling and Storage:

All hazardous waste containers must be accurately and clearly labeled with:

The words "Hazardous Waste".
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The full chemical name: "GW583340 dihydrochloride".

An indication of the other container contents (e.g., "Aqueous solution," "Methanol,"

"Contaminated labware").

The date when waste was first added to the container.

Store waste containers in a designated and secure satellite accumulation area within the

laboratory. This area should be away from drains and incompatible chemicals.

4. Arranging for Final Disposal:

Do not dispose of GW583340 dihydrochloride down the drain or in the regular trash.[2] This

substance must be disposed of through a licensed chemical destruction facility or via

controlled incineration with flue gas scrubbing.[2]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.

Follow all institutional and local regulations for waste manifest documentation and handover

procedures.

5. Decontamination:

Thoroughly decontaminate all surfaces and non-disposable equipment that have come into

contact with GW583340 dihydrochloride.

A common procedure involves wiping surfaces with a suitable solvent (e.g., 70% ethanol)

followed by a cleaning agent.

All cleaning materials (wipes, etc.) must be disposed of as hazardous solid waste.

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of GW583340 dihydrochloride waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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